Cas no 1935521-47-3 (tert-Butyl 2-ethyl-2-formylpiperidine-1-carboxylate)

• Product Name: tert-Butyl 2-ethyl-2-formylpiperidine-1-carboxylate
• CAS No: 1935521-47-3
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5707010
• PubChem ID: 131068999
• Update Time: 2025-05-24

tert-Butyl 2-ethyl-2-formylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl2-ethyl-2-formylpiperidine-1-carboxylate
• EN300-1620244
• 1935521-47-3
• tert-Butyl 2-ethyl-2-formylpiperidine-1-carboxylate
• 1-Piperidinecarboxylic acid, 2-ethyl-2-formyl-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H23NO3/c1-5-13(10-15)8-6-7-9-14(13)11(16)17-12(2,3)4/h10H,5-9H2,1-4H3
• InChI Key： FBJHDXKMKIHJMI-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1(C=O)CC)=O

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.6Ų

Experimental Properties

• Density: 1.061±0.06 g/cm3(Predicted)
• Boiling Point: 317.2±35.0 °C(Predicted)
• pka: -2.91±0.40(Predicted)

Additional information on tert-Butyl 2-ethyl-2-formylpiperidine-1-carboxylate

Introduction to Tert-Butyl 2-Ethyl-2-Formylpiperidine-1-Carboxylate (CAS No. 1935521-47-3)

Tert-butyl 2-ethyl-2-formylpiperidine-1-carboxylate, with the CAS number 1935521-47-3, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, featuring a unique structural framework, exhibits potential applications in various biochemical and medicinal chemistry endeavors. Its molecular structure, characterized by a piperidine ring substituted with a tert-butyl group and an ethyl group at the 2-position, along with a formyl functional group at the 1-position, makes it a versatile intermediate in synthetic chemistry.

The tert-butyl moiety contributes to the compound's stability and reactivity, making it particularly useful in the synthesis of more complex molecules. The presence of the formyl group at the 1-position of the piperidine ring opens up numerous possibilities for further functionalization, enabling the creation of a wide array of derivatives with tailored properties. These derivatives could potentially serve as building blocks for drug candidates or other high-value chemical products.

In recent years, there has been growing interest in piperidine derivatives due to their prevalence in biologically active molecules. Piperidine-based scaffolds are commonly found in pharmaceuticals due to their ability to mimic natural amino acid structures and their favorable pharmacokinetic properties. The specific modification of Tert-butyl 2-ethyl-2-formylpiperidine-1-carboxylate allows researchers to explore new chemical space and develop innovative therapeutic agents.

One of the most compelling aspects of this compound is its potential utility in the development of novel antibiotics. The formyl group can be readily converted into other functional groups, such as alcohols or amines, which are crucial for constructing complex molecular architectures. Additionally, the tert-butyl group provides a sterically hindered environment that can influence the binding affinity of drug candidates to their target proteins. This feature is particularly valuable in rational drug design, where optimizing binding interactions is key to developing effective therapeutics.

Recent studies have highlighted the importance of piperidine derivatives in addressing emerging infectious diseases. The structural motif is known to enhance solubility and bioavailability, which are critical factors for drug efficacy. Tert-butyl 2-ethyl-2-formylpiperidine-1-carboxylate, with its unique combination of substituents, could serve as a valuable starting point for synthesizing new compounds targeting resistant bacterial strains. The ability to modify its structure allows for fine-tuning its biological activity, making it an attractive candidate for further investigation.

The compound's potential extends beyond antibiotic development. It has shown promise in the synthesis of chiral auxiliaries and ligands used in asymmetric catalysis. The piperidine ring can be selectively functionalized to introduce chiral centers, which are essential for creating enantiomerically pure compounds. These compounds are highly sought after in pharmaceuticals and fine chemicals due to their improved biological activity and reduced side effects.

Advances in synthetic methodologies have further enhanced the utility of Tert-butyl 2-ethyl-2-formylpiperidine-1-carboxylate. Modern techniques such as transition metal-catalyzed reactions and flow chemistry have made it possible to construct complex molecules more efficiently and with greater precision. These innovations have opened up new avenues for exploring its synthetic potential and expanding its applications.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents. Piperidine derivatives remain a cornerstone of this effort due to their versatility and biological relevance. Tert-butyl 2-ethyl-2-formylpiperidine-1-carboxylate stands out as a promising intermediate that could lead to breakthroughs in several therapeutic areas. Its unique structural features make it an ideal candidate for further exploration by medicinal chemists.

In conclusion, Tert-butyl 2-ethyl-2-formylpiperidine-1-carboxylate (CAS No. 1935521-47-3) is a multifaceted compound with significant potential in chemical synthesis and pharmaceutical development. Its structural attributes enable diverse modifications, making it a valuable tool for researchers aiming to create novel bioactive molecules. As our understanding of biochemical pathways continues to evolve, compounds like this one will play an increasingly important role in addressing global health challenges.